3-Cyano-5-(2,5-dichlorophenyl)phenol, 95%

• IUPAC Name: 3-(2,5-dichlorophenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H7Cl2NO/c14-10-1-2-13(15)12(6-10)9-3-8(7-16)4-11(17)5-9/h1-6,17H
• InChI Key: LEGQZRNAEFBCAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C2=CC(=CC(=C2)C#N)O)Cl
• Molecular Formula: C13H7Cl2NO
• DSSTOX Substance ID: DTXSID20684907
• Molecular Weight: 264.10 g/mol
• CAS RN: 1261983-86-1

Description

3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% (3C5DCPP) is a synthetic compound that has been widely studied due to its potential applications in a variety of scientific research areas. This compound is a white crystalline solid with a molecular weight of 286.18 g/mol and a melting point of 109.3 °C. It is soluble in ethanol and methanol and insoluble in water. 3C5DCPP has a wide range of applications, including use in organic synthesis, as a reagent in analytical chemistry, and as a fluorescent dye for various biological assays.

Scientific Research Applications

3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% has a wide range of applications in scientific research. It is used as a reagent in analytical chemistry, as a fluorescent dye for various biological assays, and as a reagent in organic synthesis. It is also used in the synthesis of various organic compounds, such as antimalarial drugs and other biologically active compounds. Additionally, 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% is used in the synthesis of various organic compounds that are used in the manufacture of pharmaceuticals and cosmetics.

Mechanism of Action

3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% is believed to act as a photosensitizer, meaning it absorbs light energy and converts it into chemical energy. This chemical energy is then used to initiate various biochemical reactions, such as oxidation and reduction reactions. Additionally, 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% is believed to act as an inhibitor for certain enzymes, such as cytochrome P450 enzymes.
Biochemical and Physiological Effects
3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% has been studied for its potential effects on various biochemical and physiological processes. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of various drugs and toxins. Additionally, 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% has been found to inhibit the activity of certain enzymes involved in the biosynthesis of cholesterol and fatty acids. Furthermore, 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% has been found to inhibit the activity of certain enzymes involved in the metabolism of certain neurotransmitters, such as serotonin and dopamine.

Advantages and Limitations for Lab Experiments

The use of 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is easy to handle and store. Additionally, it is a relatively non-toxic compound and is not known to be carcinogenic. However, there are some limitations to the use of 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% in laboratory experiments. It is not very soluble in water, and it can be difficult to obtain a high purity sample. Additionally, it is not very stable in the presence of light and heat.

Future Directions

The potential applications of 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% are still being explored, and there are many potential future directions for research. One potential direction is the development of new methods for synthesizing 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% with improved yields and purity. Additionally, further research could be done to explore the potential applications of 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% in various biological assays, such as in the detection of certain biomarkers. Furthermore, research could be done to explore the potential effects of 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% on various biochemical and physiological processes. Finally, research could be done to explore the potential therapeutic applications of 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95%, such as in the treatment of certain diseases.

Synthesis Methods

3-Cyano-5-(2,5-dichlorophenyl)phenol, 95% can be synthesized through a two-step reaction. The first step involves the reaction of 2,5-dichlorophenol with sodium nitrite in an aqueous medium. This reaction produces a nitroso-derivative, which is then reacted with sodium cyanide to produce 3-Cyano-5-(2,5-dichlorophenyl)phenol, 95%. The reaction is carried out in an inert atmosphere and at a temperature of 40-50 °C. The final product is isolated by filtration and recrystallized from a suitable solvent.